N,N-Diethyl-6-(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-3H-xanthene-3-ylideneammonium trifluoromethanesulfonate
N,N-Diethyl-6-(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-3H-xanthene-3-ylideneammonium trifluoromethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
120611-30-5
VCID:
VC0046528
InChI:
InChI=1S/C29H33N2O3.CHF3O3S/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;2-1(3,4)8(5,6)7/h10-19H,6-9H2,1-5H3;(H,5,6,7)/q+1;/p-1
SMILES:
CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OC.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C30H33F3N2O6S
Molecular Weight:
606.657
N,N-Diethyl-6-(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-3H-xanthene-3-ylideneammonium trifluoromethanesulfonate
CAS No.: 120611-30-5
Cat. No.: VC0046528
Molecular Formula: C30H33F3N2O6S
Molecular Weight: 606.657
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120611-30-5 |
|---|---|
| Molecular Formula | C30H33F3N2O6S |
| Molecular Weight | 606.657 |
| IUPAC Name | [6-(diethylamino)-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C29H33N2O3.CHF3O3S/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;2-1(3,4)8(5,6)7/h10-19H,6-9H2,1-5H3;(H,5,6,7)/q+1;/p-1 |
| Standard InChI Key | KABJMPJQVWOWPA-UHFFFAOYSA-M |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OC.C(F)(F)(F)S(=O)(=O)[O-] |
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